1-[2-[2-[[2-[[2-[[2-[[1-[1-[2-[[2-[[2-[[4-amino-2-[[2-[[2-[[2-[[2-[[2-[[6-amino-2-[2-[[2-[[2-[[2-[[2-[[2-[(2-amino-3-methylpentanoyl)amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]propanoylamino]hexanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-methylpentanoyl]amino]-4-oxobutanoyl]amino]-4-carboxybutanoyl]amino]-5-carbamimidamidopentanoyl]amino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-5-carbamimidamidopentanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-carboxypropanoyl]amino]propanoylamino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carboxylic acid

• Molecular Formula: C124H205N39O39S2
• Molecular Weight: 2930.3 g/mol
• IUPAC Name: 1-[2-[2-[[2-[[2-[[2-[[1-[1-[2-[[2-[[2-[[4-amino-2-[[2-[[2-[[2-[[2-[[2-[[6-amino-2-[2-[[2-[[2-[[2-[[2-[[2-[(2-amino-3-methylpentanoyl)amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]propanoylamino]hexanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-methylpentanoyl]amino]-4-oxobutanoyl]amino]-4-carboxybutanoyl]amino]-5-carbamimidamidopentanoyl]amino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-5-carbamimidamidopentanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-carboxypropanoyl]amino]propanoylamino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C124H205N39O39S2/c1-12-62(5)94(127)114(195)160-96(66(9)165)116(197)158-83(60-164)112(193)154-79(55-67-26-15-14-16-27-67)109(190)149-75(38-41-91(172)173)105(186)148-73(36-39-89(168)169)100(181)141-64(7)97(178)144-68(28-17-18-44-125)99(180)140-59-88(167)143-78(54-61(3)4)108(189)156-82(58-93(176)177)111(192)147-72(32-22-48-139-124(134)135)106(187)159-95(63(6)13-2)115(196)157-80(56-87(126)166)110(191)150-74(37-40-90(170)171)104(185)146-69(29-19-45-136-121(128)129)102(183)153-77(43-53-204-11)117(198)162-50-24-34-85(162)119(200)161-49-23-33-84(161)113(194)151-71(31-21-47-138-123(132)133)101(182)145-70(30-20-46-137-122(130)131)103(184)155-81(57-92(174)175)107(188)142-65(8)98(179)152-76(42-52-203-10)118(199)163-51-25-35-86(163)120(201)202/h14-16,26-27,61-66,68-86,94-96,164-165H,12-13,17-25,28-60,125,127H2,1-11H3,(H2,126,166)(H,140,180)(H,141,181)(H,142,188)(H,143,167)(H,144,178)(H,145,182)(H,146,185)(H,147,192)(H,148,186)(H,149,190)(H,150,191)(H,151,194)(H,152,179)(H,153,183)(H,154,193)(H,155,184)(H,156,189)(H,157,196)(H,158,197)(H,159,187)(H,160,195)(H,168,169)(H,170,171)(H,172,173)(H,174,175)(H,176,177)(H,201,202)(H4,128,129,136)(H4,130,131,137)(H4,132,133,138)(H4,134,135,139)
• InChI Key: JRQDGUSHUYLSHC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(C(C)O)C(=O)NC(CO)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)O)C(=O)NC(C)C(=O)NC(CCCCN)C(=O)NCC(=O)NC(CC(C)C)C(=O)NC(CC(=O)O)C(=O)NC(CCCNC(=N)N)C(=O)NC(C(C)CC)C(=O)NC(CC(=O)N)C(=O)NC(CCC(=O)O)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCSC)C(=O)N2CCCC2C(=O)N3CCCC3C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCNC(=N)N)C(=O)NC(CC(=O)O)C(=O)NC(C)C(=O)NC(CCSC)C(=O)N4CCCC4C(=O)O)N

Description

1-[2-[2-[[2-[[2-[[2-[[1-[1-[2-[[2-[[2-[[4-amino-2-[[2-[[2-[[2-[[2-[[2-[[6-amino-2-[2-[[2-[[2-[[2-[[2-[[2-[(2-amino-3-methylpentanoyl)amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]propanoylamino]hexanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-methylpentanoyl]amino]-4-oxobutanoyl]amino]-4-carboxybutanoyl]amino]-5-carbamimidamidopentanoyl]amino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-5-carbamimidamidopentanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-carboxypropanoyl]amino]propanoylamino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C124H205N39O39S2 and its molecular weight is 2930.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound “1-[2-[2-[[2-[[2-[[2-[[1-[1-[2-[[2-[[2-[[4-amino-2-[[2-[[2-[[2-[[2-[[2-[[6-amino-2-[2-[[2-[[2-[[2-[[2-[[2-[(2-amino-3-methylpentanoyl)amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]propanoylamino]hexanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-methylpentanoyl]amino]-4-oxobutanoyl]amino]-4-carboxybutanoyl]amino]-5-carbamimidamidopentanoyl]amino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-5-carbamimidamidopentanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-carboxypropanoyl]amino]propanoylamino]-4-methylsulfanylbutanoyl]pyrrolidine-2-carboxylic acid” is a complex peptide with potential biological activities. This article will explore its biological activity based on available literature, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a highly intricate structure characterized by multiple amino acid residues and functional groups. Its molecular formula suggests a large and complex peptide, which may influence its biological activities. The presence of various amino acids implies potential interactions with biological receptors and enzymes, affecting multiple pathways.

The biological activity of this compound is likely mediated through several mechanisms:

• Receptor Agonism/Antagonism : The compound may act on specific receptors in the body, similar to other peptide-based drugs that target glucagon-like peptide receptors (GLP) or insulin receptors.
• Enzyme Inhibition : The structural components might inhibit certain enzymes involved in metabolic pathways, potentially affecting glucose metabolism or lipid profiles.
• Cell Signaling Modulation : The compound could influence cell signaling pathways, altering cellular responses to various stimuli.

Antidiabetic Effects

Similar compounds have shown promise in managing blood glucose levels. For instance, GLP-1 receptor agonists enhance insulin secretion in response to meals, decrease glucagon release, and slow gastric emptying, leading to improved glycemic control. The specified compound's structure suggests it might exhibit similar properties, potentially aiding in diabetes management.

Anti-obesity Potential

Peptides that mimic incretin hormones have been associated with reduced appetite and increased satiety. If the compound possesses such activity, it could serve as a therapeutic agent for obesity management by modulating hunger signals and energy expenditure.

Antimicrobial Activity

Research on similar oligomeric compounds indicates potential antibacterial properties. For example, certain alkyl-guanidine oligomers have demonstrated significant activity against both Gram-positive and Gram-negative bacteria . The complex structure of the current compound may also suggest antimicrobial efficacy through disruption of bacterial membranes or inhibition of cell wall synthesis.

Clinical Trials

While specific clinical trials for this exact compound may not be available, analogous peptides have undergone extensive testing. For instance, semaglutide has been shown to significantly reduce HbA1c levels in diabetic patients through its action as a GLP-1 receptor agonist . Similar methodologies could be applied to investigate the effects of the compound in clinical settings.

Laboratory Studies

Laboratory studies assessing the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for related compounds have revealed potent antibacterial activities . Such studies could be replicated for the compound to establish its efficacy against various pathogens.